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Compound of Interest

Compound Name: Solvaperm Green G

Cat. No.: B1615277 Get Quote

Technical Support Center: Solvaperm Green G
Important Notice: The following information is intended for researchers, scientists, and drug

development professionals. It is based on available public data.

Our comprehensive search for scientific applications of Solvaperm Green G (also known as

Solvent Green 28, CAS Numbers: 71839-01-5 and 28198-05-2) in research fields that would

require the optimization of laser power and exposure time, such as fluorescence microscopy or

flow cytometry, did not yield any specific documented uses. The available data strongly

indicates that Solvaperm Green G is an industrial dye primarily used for coloring plastics,

fibers, and coatings.[1][2][3][4][5][6]

While some chemical suppliers generically list it as a "fluorescent dye" or a "multifunctional

dye" with potential applications in biological experiments, there is a lack of published research,

application notes, or experimental protocols to substantiate these claims.[7] Therefore, the

creation of a detailed troubleshooting guide for optimizing laser parameters is not feasible

based on current information.

For researchers interested in green fluorophores for laser-based applications, we recommend

exploring well-characterized dyes with established protocols and a body of scientific literature

supporting their use.
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Q1: What is Solvaperm Green G / Solvent Green 28?

A1: Solvaperm Green G, also known by its Color Index name Solvent Green 28, is a bright,

yellowish-green solvent dye.[3] It is primarily used in the plastics and coatings industry for

coloring a variety of materials, including polystyrene (PS), polycarbonate (PC), acrylic (PMMA),

and PET.[1][4] Its key characteristics are high heat resistance and good lightfastness in these

applications.[1][2][3]

Q2: Is Solvaperm Green G suitable for fluorescence microscopy or other laser-based

biological imaging?

A2: Based on available data, there is no evidence to support the use of Solvaperm Green G in

fluorescence microscopy or other scientific applications requiring laser excitation. While one

supplier vaguely mentions its potential as a tool for biological experiments, there are no

published studies, spectral data (excitation/emission maxima), or quantum yield information to

validate its utility as a fluorophore for research purposes.[7] Its primary documented application

is as a colorant for industrial materials.[1][2][3][4][5]

Q3: What are the known properties of Solvaperm Green G?

A3: The documented properties of Solvaperm Green G relate to its performance as an

industrial dye. These are summarized in the table below.

Material Properties of Solvaperm Green G / Solvent
Green 28
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Property Value Source

Chemical Name

1,4-bis[(4-tert-

butylphenyl)amino]-5,8-

dihydroxyanthracene-9,10-

dione

[2]

CAS Numbers 71839-01-5, 28198-05-2 [1][2]

Molecular Formula C₃₄H₃₄N₂O₄ [1]

Appearance Bright green powder [6]

Heat Resistance Up to 300°C in certain plastics [2][8]

Light Fastness (in PS) 7-8 (on a scale of 1-8) [1]

Primary Applications

Coloring for plastics (PS, ABS,

PMMA, PC, PET), fibers, and

coatings.

[1][2][4]

Experimental Protocols
Due to the lack of scientific literature on the use of Solvaperm Green G in research

applications involving lasers, we cannot provide any experimental protocols for its use in such

contexts.

Logical Workflow for Evaluating a Novel Dye
For researchers encountering a dye with limited documentation for their intended application,

we recommend the following evaluation workflow:
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Initial Investigation

Feasibility Assessment

Decision & Action

Identify Dye of Interest
(e.g., Solvaperm Green G)

Conduct Comprehensive
Literature Search

(e.g., Scopus, PubMed, Google Scholar)

Review Safety Data Sheet (SDS)
and Technical Data Sheet (TDS)

Documented use in
research applications?

Is it safe for lab use?
(Toxicity, handling)

Are spectral properties available?
(Excitation/Emission, Quantum Yield)

Yes

Seek alternative, well-
characterized dye

No

Yes

No

Proceed with in-house
characterization

YesNo
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Caption: Workflow for evaluating a novel dye for research applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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